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Compound of Interest

Compound Name: hydrazine nitrate

Cat. No.: B078588 Get Quote

This guide provides an in-depth overview of the chemical properties and safety considerations

for hydrazine nitrate, intended for researchers, scientists, and professionals in drug

development. All data is compiled from publicly available Safety Data Sheets (SDS) and

chemical databases.

Chemical Identification
Hydrazine nitrate, also known as hydrazinium nitrate, is an inorganic compound with the

chemical formula N₂H₄·HNO₃.[1] It is primarily used as an oxidizer in liquid explosives.[1][2]

The compound exists in two crystalline forms, a stable α-type and an unstable β-type, with the

former being more commonly used in explosive applications.[1][3]

CAS Number: 13464-97-6[1][2][4][5]

Hazard Summary
Hydrazine nitrate is a hazardous substance that poses significant risks if not handled properly.

It is classified as:

Acutely Toxic: Toxic if swallowed, in contact with skin, or inhaled.[6][7]

Corrosive: Causes severe skin burns and eye damage.[7]

Sensitizer: May cause an allergic skin reaction.[6][7]
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Carcinogen: Suspected of causing cancer.[6][7]

Explosive: Can explode if heated rapidly to high temperatures or in a sealed container.[3][6]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[7][8]

Quantitative Data Summary
The following table summarizes the key quantitative data for hydrazine nitrate.

Property Value Reference

Molecular Formula H₅N₃O₃ (or N₂H₄·HNO₃) [2][4][5]

Molecular Weight 95.02 g/mol [2][3][9]

Melting Point 72 °C [1][3]

Explosion Point 307 °C (50% detonation) [1][3]

Density 1.64 g/cm³ [1][3]

Acute Oral Toxicity (LD50, Rat) 501 mg/kg [9]

Solubility in Water 266 g/100 ml at 20 °C [3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Personal Protective Equipment (PPE)
When handling hydrazine nitrate, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber).

Body Protection: A chemical-resistant apron or full-body suit.

Respiratory Protection: In case of insufficient ventilation, a suitable respiratory equipment

should be worn.[9]
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Handling and Storage
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[8] Keep

away from heat, sparks, open flames, and hot surfaces.[7][8] Ground all equipment

containing the material.[9] Do not ingest or breathe dust.[9] Avoid contact with skin and eyes.

[9]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[8][9] Keep

away from incompatible materials such as acids, bases, finely powdered metals, and organic

materials.[8]

First-Aid Measures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Get immediate medical attention.[8]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[8]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[9]

Disposal
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[9] One suggested method for disposal is dilution in water followed by destruction

with an acidified hypochlorite solution.[3]

Visualization of Safety Data Sheet Structure
The following diagram illustrates the logical flow of information typically found in a Safety Data

Sheet for a hazardous chemical like hydrazine nitrate.
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Logical Flow of a Safety Data Sheet

Section 1: Identification

Section 2: Hazard(s) Identification Section 15: Regulatory Information

Section 3: Composition/Information on IngredientsSection 4: First-Aid Measures

Response to Hazards

Section 5: Fire-Fighting Measures

Response to Hazards

Section 6: Accidental Release Measures

Response to Hazards

Section 9: Physical and Chemical PropertiesSection 7: Handling and Storage

Preventative Measures

Section 8: Exposure Controls/Personal Protection

Preventative MeasuresPreventative MeasuresPreventative Measures Preventative MeasuresPreventative Measures

Section 13: Disposal Considerations

Section 10: Stability and Reactivity

Section 11: Toxicological Information

Section 12: Ecological Information

Environmental Impact

Section 14: Transport Information

Section 16: Other Information
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Caption: Logical Flow of a Safety Data Sheet.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b078588?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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